Cas no 1170267-85-2 (4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperazine-1-carboxamide)

• Product Name: 4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperazine-1-carboxamide
• CAS No: 1170267-85-2
• MF: C₂₀H₂₀F₃N₇O
• MW: 431.414313316345
• CID: 6338990
• PubChem ID: 30868191
• Update Time: 2025-10-28

4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperazine-1-carboxamide
• 4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• 1170267-85-2
• AKOS024513660
• 4-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)-N-[3-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• 4-(2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide
• F5562-0026

• Inchi： 1S/C20H20F3N7O/c1-14-25-17(13-18(26-14)30-7-3-6-24-30)28-8-10-29(11-9-28)19(31)27-16-5-2-4-15(12-16)20(21,22)23/h2-7,12-13H,8-11H2,1H3,(H,27,31)
• InChI Key： NXIWLGZRXAGGSS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(N1CCN(C2C=C(N3C=CC=N3)N=C(C)N=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 431.16814277g/mol
• Monoisotopic Mass: 431.16814277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.2Ų

Additional information on 4-2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperazine-1-carboxamide

Introduction to 4-(2-Methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide (CAS No. 1170267-85-2)

4-(2-Methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide, also known by its CAS number 1170267-85-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a pyrazole ring, a trifluoromethyl group, and a piperazine moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The synthesis of 4-(2-Methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide involves multiple steps, each carefully designed to ensure the formation of the desired product with high purity and yield. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for both academic research and industrial applications. The synthesis typically begins with the formation of the pyrimidine core, followed by the introduction of the pyrazole ring and the trifluoromethyl-substituted phenyl group. The final step involves the coupling of the piperazine moiety to complete the molecule.

In terms of its biological activity, 4-(2-Methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide has been extensively studied for its potential as a therapeutic agent. One of its key properties is its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, it has been shown to exhibit potent inhibitory activity against specific kinases, which are crucial enzymes involved in cell signaling pathways. This property makes it a promising candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

Recent research has also highlighted the compound's potential as an antagonist for certain G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular communication and are implicated in a wide range of physiological processes. By selectively targeting specific GPCRs, 4-(2-Methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide could offer new therapeutic strategies for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

The pharmacokinetic properties of 4-(2-Methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide have been evaluated in preclinical studies to assess its suitability for further development. These studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating that the compound has good bioavailability and stability in biological systems. Additionally, toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-Methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperazine-1-carboxamide in various disease models. Preliminary results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. Further studies are needed to fully elucidate its mechanism of action and optimize its use in different clinical contexts.

In conclusion, 4-(2-Methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-y l)-N -(3 -(trifluorom eth yl )phe n yl )pi pe r azine - 1 - car box amide (CAS No . 1 170 267 -85 -2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology.